(7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone

• CAS No.: 63292-56-8
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (7,7-diphenyl-1,4-oxazepan-4-yl)-(furan-2-yl)methanone
• InChI: InChI=1S/C22H21NO3/c24-21(20-12-7-16-25-20)23-14-13-22(26-17-15-23,18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-12,16H,13-15,17H2
• InChI Key: BYIIJCSDEHBTKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=CO4

Description

(7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone is a complex organic compound that features a unique structure combining an oxazepane ring, a furan ring, and a methanone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone typically involves multi-step organic reactions. One common method includes the formation of the oxazepane ring through cyclization reactions, followed by the introduction of the furan ring and the methanone group. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that ensure high yield and purity. These methods often utilize advanced techniques such as continuous flow reactors and automated synthesis systems to optimize reaction conditions and minimize production costs.

Chemical Reactions Analysis

Types of Reactions

(7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different ketones or aldehydes, while reduction could produce alcohols or amines.

Scientific Research Applications

(7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxazepane derivatives and furan-containing molecules. Examples are:

• (7,7-Diphenyl-1,4-oxazepan-4-yl)methanone
• (7,7-Diphenyl-1,4-oxazepan-4-yl)(thiophen-2-yl)methanone

Uniqueness

(7,7-Diphenyl-1,4-oxazepan-4-yl)(furan-2-yl)methanone is unique due to its specific combination of functional groups and rings, which confer distinct chemical and biological properties